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Compound of Interest

Compound Name: Wieland-gumlich aldehyde

Cat. No.: B1683588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Wieland-Gumlich aldehyde, a

pivotal intermediate in the chemistry of Strychnos alkaloids. This document details its chemical

identity, physicochemical properties, and key synthetic protocols, aiming to serve as a valuable

resource for professionals in organic synthesis and medicinal chemistry.

Introduction
The Wieland-Gumlich aldehyde, also known as caracurine VII, is a complex indoline alkaloid.

Historically, it is a degradation product of strychnine, and its structural elucidation was a

significant step towards understanding the intricate architecture of strychnine itself.[1] First

isolated and characterized by Wieland and Gumlich, this compound has since become a

cornerstone in the total synthesis of strychnine and its analogues.[1] Its strategic importance

lies in its role as a late-stage intermediate, which can be efficiently converted to strychnine.

This has made the Wieland-Gumlich aldehyde a frequent target in many total synthesis

campaigns.

CAS Number and Nomenclature
The Chemical Abstracts Service (CAS) registry number for the Wieland-Gumlich aldehyde is

466-85-3.
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The nomenclature of this complex molecule can be described in several ways, reflecting its

structural features and historical context. The compound exists in equilibrium between a

hemiacetal form and an open-chain aldehyde form.

Common Names: Wieland-Gumlich aldehyde, Caracurine VII, Deacetyldiaboline.

Systematic (IUPAC) Names:

As the hemiacetal: (17R)-19,20-Didehydro-17,18-epoxycuran-17-ol

As the aldehyde: (1S,9S,10R,11R,12E,17S)-12-(2-hydroxyethylidene)-8,14-

diazapentacyclo[9.5.2.0¹’⁹.0²’⁷.0¹⁴’¹⁷]octadeca-2,4,6-triene-10-carbaldehyde[1]

The hemiacetal form is often the one represented by the CAS number. The name "Wieland-
Gumlich aldehyde" remains the most commonly used term in the scientific literature.

Physicochemical Properties
A summary of the key physicochemical properties of the Wieland-Gumlich aldehyde is

presented in the table below.

Property Value Source

CAS Number 466-85-3 Multiple Sources

Molecular Formula C₁₉H₂₂N₂O₂ Multiple Sources

Molecular Weight 310.39 g/mol Multiple Sources

Appearance Crystals

Melting Point 213-214 °C (decomposes)

Optical Rotation
[α]D²² = -133.8° (c = 0.52 in

methanol)

Solubility

Soluble in methanol, ethanol,

chloroform; slightly soluble in

acetone, ethyl acetate.
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Experimental Protocols
The following sections provide detailed methodologies for the preparation of the Wieland-
Gumlich aldehyde from strychnine and its subsequent conversion back to strychnine. These

protocols are based on classical literature procedures and have been employed in numerous

synthetic campaigns.

Synthesis of Wieland-Gumlich Aldehyde from
Strychnine
The degradation of strychnine to the Wieland-Gumlich aldehyde is a multi-step process.[1]

Step 1: Formation of Isonitrosostrychnine

Strychnine is treated with amyl nitrite to form the corresponding oxime, isonitrosostrychnine.

Step 2: Beckmann Fragmentation

The oxime undergoes a Beckmann fragmentation upon treatment with thionyl chloride,

leading to a carbamic acid intermediate.

Step 3: Decarboxylation and Nitrile Formation

The carbamic acid readily decarboxylates to yield a nitrile.

Step 4: Hydrolysis to the Hemiacetal

The nitrile is then subjected to nucleophilic displacement of the cyanide group by barium

hydroxide, which facilitates hydrolysis to the hemiacetal form of the Wieland-Gumlich
aldehyde. The aldehyde exists in equilibrium with this more stable cyclic hemiacetal.

Conversion of Wieland-Gumlich Aldehyde to Strychnine
The conversion of the Wieland-Gumlich aldehyde to strychnine can be achieved in a single,

high-yielding step.[2]

Reaction Components: The Wieland-Gumlich aldehyde is reacted with malonic acid, acetic

anhydride, and sodium acetate in acetic acid.
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Procedure: A mixture of the Wieland-Gumlich aldehyde, malonic acid, and sodium acetate

in glacial acetic acid and acetic anhydride is heated. The reaction progress is monitored by

an appropriate method (e.g., TLC). Upon completion, the reaction mixture is worked up to

isolate strychnine. This transformation typically proceeds in high yield, often around 80%.[2]

Synthetic Pathway Visualizations
The following diagrams, generated using the DOT language, illustrate the key synthetic

transformations involving the Wieland-Gumlich aldehyde.
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Caption: Degradation of Strychnine to Wieland-Gumlich Aldehyde.
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Caption: Conversion of Wieland-Gumlich Aldehyde to Strychnine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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